Cas no 34499-93-9 (2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide)

• Product Name: 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide
• CAS No: 34499-93-9
• MF: C₁₄H₁₄N₂O₆
• CID: 1463850
• Update Time: 2025-05-25

2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester,1,4-dioxide
• 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide

Additional information on 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide

Comprehensive Overview of 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide (CAS No. 34499-93-9)

The compound 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide (CAS No. 34499-93-9) is a specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the quinoxaline family, which is known for its diverse biological and chemical properties. The presence of the 1,4-dioxide moiety and the 2-(acetyloxy)ethyl ester group makes this compound particularly interesting for researchers exploring novel synthetic pathways and functional materials.

In recent years, there has been growing interest in quinoxaline derivatives due to their potential applications in pharmaceuticals, agrochemicals, and materials science. Users frequently search for terms like "quinoxaline derivatives uses" and "CAS 34499-93-9 applications," reflecting the demand for detailed information on such compounds. The 3-methyl substitution and the ester functionality in this molecule further enhance its versatility, making it a subject of ongoing research.

From a synthetic chemistry perspective, 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide can serve as a key intermediate in the preparation of more complex molecules. Its 1,4-dioxide group is particularly noteworthy, as it can participate in redox reactions and act as a building block for heterocyclic compounds. Researchers often inquire about "synthesis of quinoxaline 1,4-dioxides" and "ester derivatives in organic chemistry," highlighting the relevance of this compound in academic and industrial settings.

The stability and reactivity of CAS No. 34499-93-9 are also topics of interest. The compound's acetyloxyethyl ester group may influence its solubility and bioavailability, which are critical factors in drug design and material science applications. Searches like "quinoxaline solubility" and "ester group reactivity" are common among professionals seeking to optimize these properties for specific uses.

Environmental and safety considerations are another area where users seek information. While 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide is not classified as hazardous under standard regulations, proper handling and storage are always recommended. Queries such as "quinoxaline derivatives safety" and "CAS 34499-93-9 handling" reflect the community's focus on responsible usage.

In conclusion, 2-Quinoxalinecarboxylic acid, 3-methyl-, 2-(acetyloxy)ethyl ester, 1,4-dioxide (CAS No. 34499-93-9) is a compound of significant scientific interest due to its structural features and potential applications. Its relevance in synthetic chemistry, coupled with the growing demand for quinoxaline-based compounds, ensures its continued importance in research and development. By addressing common search queries and highlighting its unique properties, this overview aims to provide a valuable resource for professionals and enthusiasts alike.